Cas no 812-58-8 (1,8-Dibromoperfluorooctane)

• Product Name: 1,8-Dibromoperfluorooctane
• CAS No: 812-58-8
• MF: C₈Br₂F₁₆
• MW: 559.868057250977
• MDL: MFCD00153111
• CID: 720705
• PubChem ID: 125308029
• Update Time: 2025-10-29

1,8-Dibromoperfluorooctane Chemical and Physical Properties

Names and Identifiers

• Octane,1,8-dibromo-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-hexadecafluoro-
• 1,8-Dibromohexadecafluorooctane
• 1,8-dibromo-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-hexadecafluorooctane
• 1,8-Dibromoperfluorooctane
• C8Br2F16
• LYRJPHOHVRHNQH-UHFFFAOYSA-N
• 0053AF
• VZ20776
• AB1011068
• D3587
• A840077
• 1,8-bis(bromanyl)-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-hexade
• MFCD00153111
• 1,8-bis(bromanyl)-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-hexadecakis(fluoranyl)octane
• SCHEMBL2166117
• AS-72065
• 812-58-8
• DTXSID80371604
• FT-0607041
• AKOS015833869
• Perfluoro-1,8-dibromooctane
• A12856
• DB-056505

• MDL： MFCD00153111
• Inchi： 1S/C8Br2F16/c9-7(23,24)5(19,20)3(15,16)1(11,12)2(13,14)4(17,18)6(21,22)8(10,25)26
• InChI Key： LYRJPHOHVRHNQH-UHFFFAOYSA-N
• SMILES： BrC(C(C(C(C(C(C(C(F)(F)Br)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 557.81100
• Monoisotopic Mass: 557.81113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.3

Experimental Properties

• Color/Form: Not determined
• Density: 2 g/cm3
• Melting Point: 37.0 to 41.0 deg-C
• Boiling Point: 180 °C
• PSA: 0.00000
• LogP: 6.77360
• Solubility: Not determined

1,8-Dibromoperfluorooctane Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks

Additional information on 1,8-Dibromoperfluorooctane

1,8-Dibromoperfluorooctane (CAS No. 812-58-8): Properties, Applications, and Industry Insights

1,8-Dibromoperfluorooctane (CAS No. 812-58-8) is a specialized fluorinated compound with unique chemical properties that make it valuable in various industrial and research applications. As a perfluorinated bromoalkane, it belongs to a class of compounds known for their exceptional thermal stability, chemical resistance, and low surface energy. These characteristics have positioned 1,8-dibromoperfluorooctane as a material of interest in fields ranging from advanced materials science to specialty chemicals.

The molecular structure of 1,8-dibromoperfluorooctane features a fully fluorinated carbon chain with bromine atoms at both terminal positions. This configuration contributes to its high chemical inertness and makes it particularly useful as a building block for more complex fluorinated compounds. Recent studies have highlighted its potential in creating fluoropolymer precursors, which are increasingly important in developing high-performance materials for extreme environments.

One of the most significant applications of 1,8-dibromoperfluorooctane is in the synthesis of fluorinated surfactants and specialty lubricants. The compound's ability to reduce surface tension while maintaining stability under harsh conditions makes it valuable for formulating products that require both performance and durability. In the electronics industry, derivatives of 812-58-8 have shown promise as dielectric fluids and heat transfer media, particularly in high-density computing applications where thermal management is critical.

The market for perfluorinated compounds like 1,8-dibromoperfluorooctane has seen steady growth, driven by increasing demand from the aerospace, automotive, and energy sectors. Manufacturers are particularly interested in its potential for creating next-generation coatings that offer superior protection against corrosion and chemical attack. Recent innovations have explored its use in green chemistry applications, where researchers aim to develop more sustainable fluorination processes.

From a research perspective, CAS 812-58-8 serves as an important intermediate in organic synthesis. Its reactivity at the bromine positions allows for selective functionalization, making it a versatile starting material for creating custom fluorinated architectures. Academic laboratories frequently utilize this compound to study fluorine substitution effects on molecular properties and to develop new catalytic fluorination methods that could revolutionize industrial processes.

Environmental considerations surrounding perfluorinated chemicals have led to increased scrutiny of compounds like 1,8-dibromoperfluorooctane. The industry has responded with improved waste management protocols and closed-loop systems to minimize environmental impact. Many manufacturers now offer high-purity grades of 812-58-8 that meet stringent regulatory standards while maintaining performance characteristics required by end users.

Quality control for 1,8-dibromoperfluorooctane typically involves advanced analytical techniques such as gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure batch-to-batch consistency and verify the absence of impurities that could affect downstream applications. The compound's stability under normal storage conditions makes it relatively easy to handle, though proper chemical handling procedures should always be followed.

Looking to the future, research into fluorinated building blocks like 1,8-dibromoperfluorooctane continues to expand. Emerging applications in energy storage systems and advanced electronics suggest growing importance for this chemical class. The development of bio-based fluorination routes and circular economy approaches represent promising directions that could shape the next generation of fluorochemical innovations.

For researchers and industrial users seeking information about CAS 812-58-8, it's important to consult up-to-date technical datasheets and safety information. While 1,8-dibromoperfluorooctane offers numerous technical advantages, proper understanding of its physicochemical properties and handling requirements is essential for safe and effective use across all applications.